Cas no 1396556-84-5 (2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid)
2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid
- VU0532153-1
- 1396556-84-5
- 2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid
- 2-[4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide;oxalic acid
- F6111-0575
- 2-(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide oxalate
- AKOS026686852
-
- Inchi: 1S/C22H34N2O5.C2H2O4/c1-26-20-10-18(11-21(12-20)27-2)16-28-15-17-5-7-24(8-6-17)14-22(25)23-13-19-4-3-9-29-19;3-1(4)2(5)6/h10-12,17,19H,3-9,13-16H2,1-2H3,(H,23,25);(H,3,4)(H,5,6)
- InChI Key: CYYFROCBRHVYNC-UHFFFAOYSA-N
- SMILES: O(CC1C=C(C=C(C=1)OC)OC)CC1CCN(CC(NCC2CCCO2)=O)CC1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 496.24208073g/mol
- Monoisotopic Mass: 496.24208073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 543
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144Ų
2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6111-0575-2μmol |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-5μmol |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-10μmol |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-20μmol |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-1mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-2mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-3mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-4mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-5mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6111-0575-10mg |
2-(4-{[(3,5-dimethoxyphenyl)methoxy]methyl}piperidin-1-yl)-N-[(oxolan-2-yl)methyl]acetamide; oxalic acid |
1396556-84-5 | 10mg |
$79.0 | 2023-09-09 |
2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid
2-(4-{(3,5-Dimethoxyphenyl)Methoxymethyl}Piperidin-1-Yl)-N-(Oxolan-2-Yl)MethylAcetamide; Oxalic Acid
The compound 1396556-84-5, also known as 2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a valuable addition to modern chemical research.
Key Structural Features: The molecule incorporates a piperidine ring, which is a six-membered cyclic amine, known for its versatility in organic synthesis. The presence of a 3,5-dimethoxyphenyl group introduces electronic and steric effects that influence the compound's reactivity and solubility. Additionally, the oxolan-2-yl group (a cyclic ether) contributes to the molecule's ability to form stable complexes with other compounds, particularly in aqueous environments. This combination of functional groups makes the compound highly versatile for both academic and industrial applications.
Synthesis and Characterization: The synthesis of 1396556-84-5 involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These studies have provided insights into the molecule's stereochemistry and conformational flexibility, which are critical for understanding its behavior in different chemical environments.
Applications in Drug Delivery: One of the most promising applications of this compound is in drug delivery systems. The oxolan-2-yl group enables the formation of inclusion complexes with hydrophobic drugs, enhancing their solubility and stability. Recent experiments have demonstrated that this compound can significantly improve the bioavailability of poorly soluble pharmaceutical agents, making it a potential candidate for developing next-generation drug delivery platforms.
Environmental Impact: As sustainability becomes a critical concern in chemical research, the environmental impact of 1396556-84-5 has been evaluated. Studies indicate that the compound exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings suggest that it could be used in eco-friendly chemical processes without posing significant risks to the environment.
Future Directions: Ongoing research is focused on optimizing the synthesis of 1396556-84-5 to enhance yield and reduce costs. Additionally, investigations into its compatibility with various polymer matrices are underway, aiming to develop advanced materials for biomedical applications. Collaborative efforts between chemists and biologists are expected to unlock new functionalities for this compound in fields such as tissue engineering and regenerative medicine.
In conclusion, 1396556-84-5, or 2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid, represents a cutting-edge advancement in organic chemistry. Its unique structure, coupled with versatile functional groups, positions it as a key player in both academic research and industrial applications. As researchers continue to explore its potential, this compound is poised to make significant contributions to the development of innovative chemical solutions.
1396556-84-5 (2-(4-{(3,5-dimethoxyphenyl)methoxymethyl}piperidin-1-yl)-N-(oxolan-2-yl)methylacetamide; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)